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Compound of Interest

Compound Name: Krypton-78

CAS No.: 33580-79-9

Cat. No.: B8821159

Get Quote

Providing essential safety and logistical information for the handling and disposal of Krypton-
78, this guide offers procedural, step-by-step instructions to ensure the safe and compliant

management of this stable isotope in research and development settings.

Krypton-78 is a stable, non-radioactive isotope of the noble gas Krypton. As an inert gas, its

disposal primarily concerns the safe management of the compressed gas cylinder in which it is

supplied, rather than the gas itself. The procedures outlined below are designed to ensure the

safety of laboratory personnel and compliance with standard safety protocols.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle the Krypton-78 gas cylinder

with care. Adherence to standard safety protocols for compressed gases is mandatory.

Secure the Cylinder: Always ensure the gas cylinder is securely strapped or chained to a

wall, bench, or a designated cylinder stand to prevent it from falling.[1][2][3]

Proper Transportation: When moving a cylinder, use a suitable hand truck or cart. Never roll,

drag, or drop the cylinder.[3][4]
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Personal Protective Equipment (PPE): While Krypton-78 is inert, it is good practice to wear

safety glasses and gloves when handling gas cylinders and associated equipment.

Ventilation: All operations involving the venting of gases should be performed in a well-

ventilated area, preferably within a fume hood, to prevent the displacement of oxygen and

potential asphyxiation hazards.[5][6]

Step-by-Step Disposal Procedures
The preferred method for the disposal of a Krypton-78 gas cylinder is to return it to the gas

supplier. If this is not feasible, the cylinder can be prepared for recycling as scrap metal.

Procedure 1: Returning the Cylinder to the Supplier
This is the most straightforward and recommended disposal route.

Contact the Supplier: Locate the contact information on the cylinder's label or original

paperwork and inquire about their cylinder return or exchange program.[7]

Prepare the Cylinder for Return:

Ensure the cylinder valve is tightly closed.

If a regulator was used, disconnect it and replace the valve protection cap.[8]

Clearly label the cylinder as "EMPTY" or as per the supplier's instructions.[9]

Arrange for Pickup or Delivery: Follow the supplier's instructions for the return of the cylinder.

Procedure 2: Preparing the Cylinder for Recycling
If the cylinder cannot be returned to the supplier, it must be properly decommissioned before

being sent for recycling.

Experimental Protocol: Venting and De-valving a Krypton-78 Gas Cylinder

Objective: To safely vent any residual Krypton-78 gas and remove the cylinder valve to render

the cylinder safe for recycling.
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Materials:

Empty Krypton-78 gas cylinder

Appropriate CGA (Compressed Gas Association) regulator for Krypton

Tubing to direct vented gas to a fume hood or other safe exhaust

Cylinder stand or vise

Valve removal tool (specific to the cylinder valve type)

Safety glasses

Gloves

Methodology:

Secure the Cylinder: Firmly secure the Krypton-78 cylinder in an upright position using a

cylinder stand or vise in a well-ventilated laboratory hood.

Attach Regulator and Venting Line:

Attach the appropriate CGA regulator to the cylinder valve outlet.[8]

Ensure the regulator's delivery pressure adjusting screw is in the fully closed (counter-

clockwise) position.[10]

Connect a length of tubing to the regulator outlet and direct the other end into a fume hood

exhaust duct.

Vent Residual Gas:

Slowly open the cylinder valve. The high-pressure gauge on the regulator will indicate any

remaining pressure.

Slowly turn the delivery pressure adjusting screw clockwise to open the regulator and

allow the residual gas to vent through the tubing into the exhaust system.
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Continue venting until the cylinder pressure gauge reads zero, indicating the cylinder is at

or near atmospheric pressure.[8]

Close Valves and Disconnect Regulator:

Close the cylinder valve tightly.

Turn the regulator's delivery pressure adjusting screw counter-clockwise until it is fully

disengaged.

Disconnect the regulator from the cylinder.

Remove the Cylinder Valve:

With the cylinder still securely held, use a specialized valve removal tool to unscrew and

remove the valve from the cylinder neck.[5] This step should only be performed by trained

personnel.

Some recycling facilities may require the cylinder to be punctured or cut in half. Consult

with your local recycling facility for their specific requirements.[11]

Mark the Cylinder: Clearly mark the cylinder as "EMPTY" and "VALVE REMOVED" to

indicate it is safe for handling as scrap metal.

Recycle: Transport the decommissioned cylinder to a designated scrap metal recycling

facility.

Quantitative Data: Properties of Krypton-78
For ease of reference, the key physical and chemical properties of Krypton-78 are

summarized in the table below.
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Property Value

Symbol ⁷⁸Kr

Atomic Number 36

Mass Number 78

Natural Abundance 0.35%

Atomic Mass 77.92039 u

Stability Stable

Physical State at STP Gas

Color Colorless

Odor Odorless

Melting Point -157.4 °C

Boiling Point -153.2 °C

Density (at STP) 3.749 g/L

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of a

Krypton-78 gas cylinder.
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Krypton-78 Cylinder Disposal Workflow

Start: Krypton-78 Cylinder for Disposal

Is the cylinder returnable to the supplier?

Procedure 1:
Return to Supplier

Yes

Procedure 2:
Prepare for Recycling

No

End: Cylinder Disposed

1. Vent Residual Gas
in a Fume Hood

2. Remove Cylinder Valve

3. Mark as 'EMPTY' and
'VALVE REMOVED'

4. Transport to
Scrap Metal Recycler

Click to download full resolution via product page

Krypton-78 Cylinder Disposal Workflow

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b8821159/docs?utm_src=pdf-body-img#proper-disposal-of-krypton-78-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b8821159/docs?utm_src=pdf-body#proper-disposal-of-krypton-78-a-guide-for-laboratory-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8821159?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


By following these procedures, researchers, scientists, and drug development professionals

can ensure the safe and responsible disposal of Krypton-78, maintaining a secure laboratory

environment and adhering to best practices for chemical and equipment handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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